molecular formula C12H19NO2 B8481526 10-Undecenoyl isocyanate CAS No. 404823-23-0

10-Undecenoyl isocyanate

Cat. No. B8481526
CAS RN: 404823-23-0
M. Wt: 209.28 g/mol
InChI Key: KUPPNQGGRCEELW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

10-Undecenoyl isocyanate is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 10-Undecenoyl isocyanate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 10-Undecenoyl isocyanate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

404823-23-0

Molecular Formula

C12H19NO2

Molecular Weight

209.28 g/mol

IUPAC Name

undec-10-enoyl isocyanate

InChI

InChI=1S/C12H19NO2/c1-2-3-4-5-6-7-8-9-10-12(15)13-11-14/h2H,1,3-10H2

InChI Key

KUPPNQGGRCEELW-UHFFFAOYSA-N

Canonical SMILES

C=CCCCCCCCCC(=O)N=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

150 g of purified water was added to 45.5 g of sodium azide and a completely homogeneous solution was prepared by stirring while cooling with ice water. To this was added dropwise in small portions a solution prepared by mixing 101.4 g of 10-undecenoyl chloride with 150 mL of acetone; this addition was carried out so as to keep the solution temperature in the range from 10 to 15° C. Stirring at around 12° C. was continued for 1 hour after the completion of addition. The solution was then transferred to a separatory funnel and the aqueous and organic layers were separated. The organic layer was slowly added to 500 mL of toluene held at 60° C., followed by stirring for 3 hours in the temperature range from 50 to 60° C. The toluene was distilled off and distillation in vacuo was thereafter carried out to obtain 73.2 g of 10-undecenoyl isocyanate.
Name
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
45.5 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
101.4 g
Type
reactant
Reaction Step Three
Quantity
150 mL
Type
reactant
Reaction Step Three

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